Cas no 2003996-82-3 (4-2-methyl-2-(methylsulfanyl)propyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-2-methyl-2-(methylsulfanyl)propyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 2003996-82-3
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 6206303
• PubChem ID: 165949268
• Update Time: 2025-07-31

4-2-methyl-2-(methylsulfanyl)propyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-2-methyl-2-(methylsulfanyl)propyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• 2003996-82-3
• EN300-1075138
• 4-[2-methyl-2-(methylsulfanyl)propyl]-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine

• Inchi： 1S/C11H19N3S/c1-11(2,15-3)6-9-10-8(4-5-12-9)13-7-14-10/h7,9,12H,4-6H2,1-3H3,(H,13,14)
• InChI Key： XISVMZOSAMUQND-UHFFFAOYSA-N
• SMILES： S(C)C(C)(C)CC1C2=C(CCN1)NC=N2

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų

Additional information on 4-2-methyl-2-(methylsulfanyl)propyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

4-2-Methyl-2-(Methylsulfanyl)Propyl-3H,4H,5H,6H,7H-Imidazo[4,5-c]Pyridine: A Comprehensive Overview

The compound with CAS No 2003996-82-3, known as 4-2-methyl-2-(methylsulfanyl)propyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine, is a structurally complex heterocyclic compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of imidazopyridines, which are known for their versatile chemical properties and biological activities. The imidazo[4,5-c]pyridine core of this molecule is a fused bicyclic system that combines the structural features of imidazole and pyridine rings, imparting unique electronic and steric characteristics.

The methylsulfanyl group attached to the propyl chain introduces additional functionality to the molecule. Sulfur-containing organic compounds are widely studied for their roles in biological systems and their potential as intermediates in organic synthesis. The presence of this group in 4-2-methyl-2-(methylsulfanyl)propyl suggests that the compound may exhibit interesting reactivity or bioavailability. Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases.

One of the most promising areas of research involving this compound is its potential application in drug discovery. The imidazo[4,5-c]pyridine framework has been shown to possess significant pharmacological properties, including antitumor activity and modulation of cellular signaling pathways. Researchers have explored the ability of this compound to interact with specific protein targets, such as kinases and receptors, which are critical in disease progression. Preliminary findings suggest that 4-2-methyl-2-(methylsulfanyl)propyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine may exhibit selective binding to these targets, making it a potential candidate for further preclinical studies.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The heterocyclic structure provides a platform for exploring new materials with tailored electronic properties. Recent advancements in computational chemistry have enabled researchers to simulate the electronic behavior of this compound under various conditions. These studies have revealed that the imidazo[4,5-c]pyridine core exhibits unique charge transport properties, which could be harnessed in the development of advanced electronic materials such as organic semiconductors or light-emitting diodes (LEDs).

The synthesis of 4-2-methyl-2-(methylsulfanyl)propyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the imidazo[4,5-c]pyridine ring system through cyclization reactions and subsequent functionalization with the methylsulfanyl-containing propyl group. Researchers have optimized reaction conditions to enhance yield and purity while maintaining the integrity of the sensitive functional groups.

Another area of interest is the environmental impact and degradation pathways of this compound. As concerns about chemical pollution continue to grow globally, understanding how such compounds behave in natural environments is crucial. Studies have been conducted to assess the biodegradability and persistence of 4-2-methyl-2-(methylsulfanyl)propyl-imidazo[4,5-c]pyridine under various environmental conditions. These studies aim to provide insights into its potential risks to ecosystems and guide responsible use in industrial applications.

From a structural perspective, the molecule's complexity presents both opportunities and challenges for further research. The presence of multiple functional groups allows for extensive chemical modification to tailor its properties for specific applications. However, this complexity also necessitates careful characterization using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity.

In conclusion, 4-2-methyl-2-(methylsulfanyl)propyl-imidazo[4,c]pyridine (CAS No 2003996823) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure provides a foundation for exploring novel applications in drug discovery materials science environmental chemistry among others. As research continues to uncover new insights into its properties further development could lead to groundbreaking innovations that benefit society at large.